Cas no 887592-35-0 (4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline)

4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline structure
887592-35-0 structure
Product Name:4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline
CAS No:887592-35-0
MF:C9H2ClF5N2
MW:268.570598125458
CID:713695
PubChem ID:46738209
Update Time:2025-04-19

4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline
    • 4-Chloro-6,7-difluoro-2-(trifluoromethyl)-quinazoline
    • 4-CHLORO-6,7-DIFLUORO-2-TRIFLUOROMETHYLQUINAZOLINE
    • QUINAZOLINE, 4-CHLORO-6,7-DIFLUORO-2-(TRIFLUOROMETHYL)-
    • DTXSID90674254
    • 887592-35-0
    • DB-332217
    • MDL: MFCD06657232
    • Inchi: 1S/C9H2ClF5N2/c10-7-3-1-4(11)5(12)2-6(3)16-8(17-7)9(13,14)15/h1-2H
    • InChI Key: MSNSPIDDPQQOGC-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C(=CC2=NC(C(F)(F)F)=N1)F)F

Computed Properties

  • Exact Mass: 267.9826666g/mol
  • Monoisotopic Mass: 267.9826666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 25.8Ų

4-Chloro-6,7-difluoro-2-(trifluoromethyl)quinazoline Pricemore >>

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